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Compound of Interest

Compound Name: 1-(5-Bromopyridin-2-yl)ethanol

Cat. No.: B575126

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1-
(5-Bromopyridin-2-yl)ethanol, a compound commonly used in pharmaceutical research and
development. The following procedures are designed to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations. Researchers, scientists,
and drug development professionals should adhere to these guidelines to mitigate risks
associated with the handling and disposal of this chemical.

Quantitative Data Summary

While specific quantitative data for 1-(5-Bromopyridin-2-yl)ethanol is not readily available, the
table below includes data for closely related brominated pyridine compounds to provide an

informed perspective on its properties.
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Property Value Compound Source

1-(5-Bromopyridin-2-

Molecular Formula C7HsBrNO
yl)ethanol
) 1-(5-Bromopyridin-2-
Molecular Weight 202.05 g/mol
yl)ethanol
] ] (6-Bromo-pyridin-2-
Melting Point 34-39°C
yl)methanol
N ) (6-Bromo-pyridin-2-
Boiling Point 246 °C
yl)methanol
(6-Bromo-pyridin-2-
Hazard Statements H315, H319, H335
yl)methanol
) ] (6-Bromo-pyridin-2-
Signal Word Warning

yl)methanol

Note: The data for melting and boiling points, as well as hazard information, is for a structural
isomer and should be used as an estimate. Always consult the specific Safety Data Sheet
(SDS) provided by the supplier for the most accurate information.

Operational and Disposal Plan

This plan outlines the necessary steps for the safe handling and disposal of 1-(5-
Bromopyridin-2-yl)ethanol, from initial use to final disposal.

Personal Protective Equipment (PPE)

Prior to handling 1-(5-Bromopyridin-2-yl)ethanol, all personnel must be equipped with the
following PPE:

o Eye Protection: Safety glasses with side-shields or chemical safety goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is
inadequate, a NIOSH-approved respirator may be necessary.

Spill Management Protocol

In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.

Containment: For liquid spills, use an inert absorbent material such as vermiculite, dry sand,
or earth to contain the substance. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Disposal: The collected waste must be disposed of as hazardous chemical waste.

Waste Collection and Storage

All waste containing 1-(5-Bromopyridin-2-yl)ethanol must be handled as hazardous waste.

Waste Containers: Use clearly labeled, leak-proof containers made of compatible materials.
Borosilicate glass and high-density polyethylene (HDPE) are generally resistant to pyridine
derivatives.[1][2][3][4][5][6][7]1[8][°]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "1-(5-Bromopyridin-2-yl)ethanol".

Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

Experimental Protocol: Neutralization of Small
Quantities (for Pre-treatment)
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Disclaimer: This protocol is for the pre-treatment of small residual amounts of 1-(5-
Bromopyridin-2-yl)ethanol by trained professionals only. This procedure should be performed
in a fume hood with appropriate PPE. The final neutralized product must still be disposed of as
hazardous waste. Always consult with your institution's environmental health and safety (EHS)
office before attempting any neutralization.

Materials

e 1-(5-Bromopyridin-2-yl)ethanol residue

Dilute hydrochloric acid (e.g., 1 M HCI)

Sodium bicarbonate solution (e.g., 5% w/v)

pH indicator strips

Stir plate and stir bar

Beaker or flask of appropriate size

Procedure

 Dilution: In a fume hood, cautiously dilute the 1-(5-Bromopyridin-2-yl)ethanol residue with
a water-miscible solvent (e.g., ethanol or isopropanol) to a concentration of less than 5%.

 Acidification: While stirring, slowly add dilute hydrochloric acid to the solution. The pyridine
nitrogen will be protonated, forming a water-soluble salt.

¢ Neutralization: Monitor the pH of the solution using pH indicator strips. Continue adding acid
until the pH is between 6.0 and 8.0.

o Final Disposal: The resulting neutralized aqueous solution should be collected in a labeled
hazardous waste container for disposal by a licensed waste management company.

Visual Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-(5-Bromopyridin-2-yl)ethanol.
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Caption: Disposal workflow for 1-(5-Bromopyridin-2-yl)ethanol.
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This comprehensive guide is intended to promote a culture of safety and environmental
responsibility in the laboratory. By following these procedures, researchers can minimize risks
and ensure that the disposal of 1-(5-Bromopyridin-2-yl)ethanol is conducted in a safe and
compliant manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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